80-73-9

1,3-Dimethyl-2-imidazolidinone

In Stock

• CAS RN:
• 80-73-9

• Formula:
• C5H10N2O

• InChI:
• InChI=1S/C5H10N2O/c1-6-3-4-7(2)5(6)8/h3-4H2,1-2H3

• InChIKey:
• CYSGHNMQYZDMIA-UHFFFAOYSA-N

• 1,3-Dimethyl-2-imidazolidinone constitutes the mobile phase during size-exclusion chromatographic analysis of cellulose.
  1,3-Dimethyl-2-imidazolidinone (DMI) is an imidazolidine derivative. It is reported to act as a promoter by minimizing the formation of dialkylation byproducts and accelerating the rate of monoalkylation of γ -butyrolactone. Conversion of CO₂ to form lower alcohols by homogeneous catalytic hydrogenation using DMI as solvent has been investigated.
  Dimethyl imidazolidinone is a cyclic urea used as a high-boiling polar aprotic solvent.
  

1,2,5,6-Tetrahydro-4H-pyrrolo(3,2,1-ij)quinoline

Usually In Stock

• CAS RN:
• 480-73-9

• Formula:
• C11H13N

• InChI:
• InChI=1S/C11H13N/c1-3-9-5-2-7-12-8-6-10(4-1)11(9)12/h1,3-4H,2,5-8H2

• InChIKey:
• ODRMRGQYRJGWTH-UHFFFAOYSA-N

• 1,2,5,6-Tetrahydro-4H-pyrrolo(3,2,1-ij)quinoline is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.

Ethyl 2-cyano-3-pyridin-4-ylpropanoate

In Stock

• CAS RN:
• 63080-73-9

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-2-15-11(14)10(8-12)7-9-3-5-13-6-4-9/h3-6,10H,2,7H2,1H3

• InChIKey:
• JIQWAKDBNFJBNH-UHFFFAOYSA-N

• Ethyl 2-cyano-3-pyridin-4-ylpropanoate is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)-4-isoxazolecarboxamide

• CAS RN:
• 301680-73-9

• Formula:
• C18H15ClN2O2

• InChI:
• InChI=1S/C18H15ClN2O2/c1-11-6-5-7-13(10-11)20-18(22)16-12(2)23-21-17(16)14-8-3-4-9-15(14)19/h3-10H,1-2H3,(H,20,22)

• InChIKey:
• GTEXQYZDISTUJO-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)-4-isoxazolecarboxamide is a useful research compound. Its molecular formula is C18H15ClN2O2 and its molecular weight is 326.8g/mol. The purity is usually 95%.

N-[4-[2-(4-chlorophenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

In Stock

• CAS RN:
• 851780-73-9

• Formula:
• C23H22ClN3O4S2

• InChI:
• InChI=1S/C23H22ClN3O4S2/c1-16-3-5-18(6-4-16)23-15-22(17-7-11-20(12-8-17)26-32(2,28)29)25-27(23)33(30,31)21-13-9-19(24)10-14-21/h3-14,23,26H,15H2,1-2H3

• InChIKey:
• OJYCQHBWAHHTCG-UHFFFAOYSA-N

• N-[4-[2-(4-chlorophenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C23H22ClN3O4S2 and its molecular weight is 504.02. The purity is usually 95%.

4-(2-(4,6-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide

In Stock

• CAS RN:
• 851980-73-9

• Formula:
• C20H24N4O3S2

• InChI:
• InChI=1S/C20H24N4O3S2/c1-5-24(6-2)29(26,27)16-9-7-15(8-10-16)19(25)22-23-20-21-18-14(4)11-13(3)12-17(18)28-20/h7-12H,5-6H2,1-4H3,(H,21,23)(H,22,25)

• InChIKey:
• YXKXRWNNJLDNQA-UHFFFAOYSA-N

• 4-(2-(4,6-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N4O3S2 and its molecular weight is 432.56. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((2-nitrophenyl)methyl)-

• CAS RN:
• 178980-73-9

• Formula:
• C20H19Cl2N3O3S

• InChI:
• InChI=1S/C20H19Cl2N3O3S/c1-12(2)19-20(29-16-8-14(21)7-15(22)9-16)24(18(11-26)23-19)10-13-5-3-4-6-17(13)25(27)28/h3-9,12,26H,10-11H2,1-2H3

• InChIKey:
• RCWRXNRCVRXRBM-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-((2-nitrophenyl)methyl)- is a useful research compound. Its molecular formula is C20H19Cl2N3O3S and its molecular weight is 452.4 g/mol. The purity is usually 95%.

tert-butyl 2-((3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate

In Stock

• CAS RN:
• 869080-73-9

• Formula:
• C24H26O7

• InChI:
• InChI=1S/C24H26O7/c1-14-17-9-8-16(29-13-21(25)31-24(2,3)4)12-19(17)30-23(26)22(14)15-7-10-18(27-5)20(11-15)28-6/h7-12H,13H2,1-6H3

• InChIKey:
• ROGYLPYTBMWKLG-UHFFFAOYSA-N

• Tert-butyl 2-((3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate is a useful research compound. Its molecular formula is C24H26O7 and its molecular weight is 426.465. The purity is usually 95%.

(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate

In Stock

• CAS RN:
• 893380-73-9

• Formula:
• C20H18O6

• InChI:
• InChI=1S/C20H18O6/c1-3-24-15-8-9-16-17(11-15)26-18(20(16)22)10-13-4-6-14(7-5-13)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3/b18-10-

• InChIKey:
• JXUPEXHCMGHMEI-ZDLGFXPLSA-N

• (Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.358. The purity is usually 95%.

Cyclohexyl 2-(2-thiomethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898780-73-9

• Formula:
• C16H22OS

• InChI:
• InChI=1S/C16H22OS/c1-18-16-10-6-5-9-14(16)11-12-15(17)13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11-12H2,1H3

• InChIKey:
• DPYWFHYWBNGQPZ-UHFFFAOYSA-N

• Cyclohexyl 2-(2-thiomethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C16H22OS and its molecular weight is 262.4 g/mol. The purity is usually 95%.

Ethyl 2-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

In Stock

• CAS RN:
• 351980-73-9

• Formula:
• C15H23NO2S

• InChI:
• InChI=1S/C15H23NO2S/c1-5-18-14(17)12-10-7-6-9(15(2,3)4)8-11(10)19-13(12)16/h9H,5-8,16H2,1-4H3

• InChIKey:
• WQXAUZCQEXYAOJ-UHFFFAOYSA-N

• Ethyl 2-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H23NO2S and its molecular weight is 281.4g/mol. The purity is usually 95%.

Unii-YS8vem6zwu

• CAS RN:
• 1438280-73-9

• Formula:
• C25H26N4O2S

• InChI:
• InChI=1S/C25H26N4O2S/c1-28-20-15-9-8-14-19(20)22-23(28)24(31)29(18-12-6-3-7-13-18)25(27-22)32-16-21(30)26-17-10-4-2-5-11-17/h3,6-9,12-15,17H,2,4-5,10-11,16H2,1H3,(H,26,30)

• InChIKey:
• XIGDXFCDNWREER-UHFFFAOYSA-N

• 1Z105 is a TLR4/MD2 ligand, significantly reducing the IL-6 secretion by subsequent challenge with LPS.